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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B7775990 Get Quote

CAS Number: 872-50-4 Chemical Formula: C₅H₉NO

This technical guide provides an in-depth overview of N-Methylpyrrolidone (NMP), a versatile

aprotic solvent widely utilized in the pharmaceutical, petrochemical, and electronics industries.

[1][2] This document is intended for researchers, scientists, and drug development

professionals, offering detailed data, experimental methodologies, and visualizations of key

processes and relationships.

Chemical and Physical Properties
N-Methyl-2-pyrrolidone is a clear, colorless to light-yellow liquid characterized by a faint, amine-

like or "fishlike" odor.[1][3][4] It is a polar aprotic solvent with a high boiling point and low vapor

pressure, making it stable and efficient for a wide range of applications.[1][4] NMP is

hygroscopic, readily absorbing moisture from the air, but remains stable under normal

conditions.[4][5] It is completely miscible with water and most common organic solvents,

including alcohols, ethers, ketones, and aromatic hydrocarbons.[6][7][8]

Table 1: General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b7775990?utm_src=pdf-interest
https://www.benchchem.com/product/b7775990?utm_src=pdf-body
https://www.maratek.com/blog/a-closer-look-at-n-methyl-2-pyrrolidone-nmp
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71103627
https://www.maratek.com/blog/a-closer-look-at-n-methyl-2-pyrrolidone-nmp
https://pubchem.ncbi.nlm.nih.gov/compound/N-methyl-2-pyrrolidone
https://www-prod.lyondellbasell.com/492c3f/globalassets/documents/chemicals-technical-literature/lyondellbasell-chemicals-technicalliterature-nmp-technical-datasheet-2313.pdf
https://www.maratek.com/blog/a-closer-look-at-n-methyl-2-pyrrolidone-nmp
https://www-prod.lyondellbasell.com/492c3f/globalassets/documents/chemicals-technical-literature/lyondellbasell-chemicals-technicalliterature-nmp-technical-datasheet-2313.pdf
https://www-prod.lyondellbasell.com/492c3f/globalassets/documents/chemicals-technical-literature/lyondellbasell-chemicals-technicalliterature-nmp-technical-datasheet-2313.pdf
https://www.fishersci.com/store/msds?partNumber=O36884&productDescription=1-METHYL-2-PYRROLIDINONE+P+4L&vendorId=VN00033897&countryCode=US&language=en
https://en.wikipedia.org/wiki/N-Methyl-2-pyrrolidone
https://www.atamanchemicals.com/n-methyl-2-pyrrolidone-nmp_u32460/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2871&id2=5658
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 872-50-4 [9]

IUPAC Name 1-methylpyrrolidin-2-one [3]

Synonyms
NMP, 1-Methyl-2-pyrrolidone,

N-Methyl-2-pyrrolidinone
[8][9]

Molecular Formula C₅H₉NO [9]

| Molar Mass | 99.13 g/mol |[3][9] |

Table 2: Physical Properties

Property Value Source

Appearance
Colorless to pale yellow
liquid

[6][9]

Odor Faint amine-like [4][9]

Boiling Point 202 - 204 °C [7][8][10]

Melting Point -24 °C [7][9][11]

Density 1.028 - 1.03 g/cm³ at 25 °C [7][10][12]

Vapor Pressure 0.29 - 0.324 hPa at 20 °C [9][10][11]

Flash Point 91 °C (Closed Cup) [9][10][13]

Autoignition Temp. 245 °C [10][13]

Viscosity ~1.66 mPa·s at 25 °C [9][10][12]

Refractive Index 1.4700 [10]

| Surface Tension | 41 mN/m at 25 °C |[10] |

Table 3: Solubility Data
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Solvent Solubility Source

Water Miscible in all proportions [3][4][8]

Ethanol Miscible [3][8]

Acetone Miscible [3][8]

Ether Miscible [3][8]

Benzene Miscible [3][8]

Ethyl Acetate Miscible [3][8]

Chloroform Miscible [3][8]

| Aliphatic Hydrocarbons | Moderately soluble |[3] |

Synthesis and Reactions
Industrially, NMP is primarily produced by the reaction of gamma-butyrolactone (GBL) with

methylamine.[6][7] While chemically stable, NMP can undergo reactions such as hydrolysis in

the presence of strong acids or bases, resulting in a ring-opening to form 4-methyl aminobutyric

acid.[10][11]
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Industrial Synthesis of N-Methylpyrrolidone (NMP).

Pharmaceutical Applications
NMP's high solvency and low toxicity profile make it a valuable excipient in the pharmaceutical

industry.[14][15][16] It is used to enhance the solubility of poorly soluble active pharmaceutical

ingredients (APIs), thereby improving their bioavailability.[14][17]

Key Roles in Drug Development:

Solvent for Synthesis: Provides a stable reaction medium for the synthesis of various drugs,

including anticancer, anti-inflammatory, and antiviral agents.[17]
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Formulation Excipient: Used as a co-solvent in oral and injectable formulations to dissolve

APIs.[6][15][17]

Penetration Enhancer: Incorporated into transdermal drug delivery systems to improve the

absorption of both hydrophilic and hydrophobic drugs through the skin.[15][17][18]

NMP Properties

High Solvency Aprotic & Polar Nature Penetration Enhancer Low Toxicity

Dissolves Poorly
Soluble APIs
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Drug Delivery
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Relationship between NMP Properties and Pharmaceutical Applications.

Experimental Protocols & Analytical Data
The purity of NMP is critical for its applications, especially in the electronics and pharmaceutical

industries.[19] Gas chromatography with a flame ionization detector (GC-FID) is a standard

method for determining NMP purity and quantifying impurities.[20]

Experimental Protocol Outline:
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Sample Preparation: Dilute the NMP sample in a suitable solvent (e.g., methanol or

dichloromethane) to an appropriate concentration. Prepare calibration standards of known

NMP impurities.

Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID)

and a suitable capillary column (e.g., a polar DB-23 column is effective for separating

common impurities).[19]

GC Conditions:

Injector Temperature: ~250 °C

Detector Temperature: ~280 °C

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Oven Program: A temperature gradient is typically used, starting at a lower temperature

(e.g., 60 °C) and ramping up to a higher temperature (e.g., 240 °C) to ensure separation of

all components.

Analysis: Inject the prepared sample and standards into the GC. The retention times are

used to identify the components, and the peak areas are used to calculate the concentration

of NMP and its impurities. The most common impurities are N-methyl succinimide (NMS) and

2-pyrrolidinone (2PYR).[19]
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Workflow for Purity Analysis of NMP by GC-FID.
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Table 4: Typical Purity and Impurities

Parameter Specification Source

Purity (Assay) ≥99.5% (Industrial Grade) [10]

≥99.8% (Electronic Grade) [10]

Common Impurities N-methyl succinimide (NMS) [19]

2-pyrrolidinone (2PYR) [19]

Gamma-butyrolactone (GBL) [10][21]

Water [4][10]

| | Methylamine |[20] |

Spectroscopic analysis is used to confirm the chemical structure of NMP.

Table 5: Spectroscopic Data

Technique Key Peaks / Shifts Source

¹H NMR

δ (ppm): ~3.2 (t, 2H), ~2.8
(s, 3H), ~2.2 (t, 2H), ~1.9
(m, 2H)

[3][22]

| IR Spectroscopy | ν (cm⁻¹): ~1680 (C=O, amide carbonyl stretch) |[23] |

Safety and Toxicology
NMP is classified as a reproductive toxicant and may cause harm to an unborn child.[6][13][24]

It is also known to cause skin and eye irritation.[24][25] NMP is readily absorbed through the

skin, and prolonged or repeated exposure can lead to dermatitis.[3][26] Therefore, appropriate

personal protective equipment (PPE), including butyl rubber gloves and safety goggles, should

be worn when handling the substance.[4][25][27] Work should be conducted in a well-ventilated

area to avoid inhaling vapors.[25][27]
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Table 6: Toxicological Data

Hazard Classification Details Source

GHS Hazard Statements
H315: Causes skin
irritation

[24][25]

H319: Causes serious eye

irritation
[24][25]

H335: May cause respiratory

irritation
[24][25]

H360D: May damage the

unborn child
[24][25]

Acute Oral Toxicity (LD50) 3906 - 4150 mg/kg (Rat) [28]

Carcinogenicity Not classified as a carcinogen [26]

Bioaccumulation Not expected to bioaccumulate [7][13]

| Biodegradability | Readily biodegradable |[4][13] |

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[24]

[25]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.[24][25]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical advice.[24][25]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[25]

Handling and Storage
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NMP should be stored in a cool, dry, well-ventilated area in tightly closed containers.[24][29] It

should be kept away from strong oxidizing agents, strong acids, and sources of ignition as it is

a combustible liquid.[5][11] Recommended storage materials include phenolic-lined mild steel

or alloy drums.[4] The substance has a long shelf life when stored properly.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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